Cas no 65492-09-3 (L-Phenylalaninamide,N-[(phenylmethoxy)carbonyl]-L-alanyl-N-[3-(4-morpholinyl)propyl]-4-nitro-)

• Product name: L-Phenylalaninamide,N-[(phenylmethoxy)carbonyl]-L-alanyl-N-[3-(4-morpholinyl)propyl]-4-nitro-
• CAS No: 65492-09-3
• MF: C₂₇H₃₅N₅O₇
• MW: 541.596106767654
• CID: 1699176

L-Phenylalaninamide,N-[(phenylmethoxy)carbonyl]-L-alanyl-N-[3-(4-morpholinyl)propyl]-4-nitro- Chemical and Physical Properties

Names and Identifiers

• L-Phenylalaninamide,N-[(phenylmethoxy)carbonyl]-L-alanyl-N-[3-(4-morpholinyl)propyl]-4-nitro-
• L-Phenylalaninamide, N-[(phenylmethoxy)carbonyl]-L-alanyl-N-[3-(4-morpholinyl)propyl]-4-nitro- (9CI)

• Inchi： 1S/C27H35N5O7/c1-20(29-27(35)39-19-22-6-3-2-4-7-22)26(34)31(13-5-12-30-14-16-38-17-15-30)24(25(28)33)18-21-8-10-23(11-9-21)32(36)37/h2-4,6-11,20,24H,5,12-19H2,1H3,(H2,28,33)(H,29,35)/t20-,24-/m0/s1
• InChI Key： ZQCXQWNZHLONDP-RDPSFJRHSA-N
• SMILES： C(N)(=O)[C@H](CC1=CC=C([N+]([O-])=O)C=C1)N(C(=O)[C@H](C)NC(OCC1=CC=CC=C1)=O)CCCN1CCOCC1

Computed Properties

• Exact Mass: 541.25385

Experimental Properties

• Density: 1.251±0.06 g/cm3(Predicted)
• Boiling Point: 835.3±65.0 °C(Predicted)
• PSA: 152.14
• pka: 11.12±0.46(Predicted)